Cas no 338422-64-3 ((Z)-{[2-(benzyloxy)naphthalen-1-yl]methylidene}(methyl)oxidoazanium)

(Z)-{[2-(benzyloxy)naphthalen-1-yl]methylidene}(methyl)oxidoazanium structure
338422-64-3 structure
Product Name:(Z)-{[2-(benzyloxy)naphthalen-1-yl]methylidene}(methyl)oxidoazanium
CAS No:338422-64-3
MF:C19H17NO2
MW:291.343785047531
CID:5704563
PubChem ID:1476242
Update Time:2023-10-15

(Z)-{[2-(benzyloxy)naphthalen-1-yl]methylidene}(methyl)oxidoazanium Chemical and Physical Properties

Names and Identifiers

    • AKOS005089952
    • 4H-955
    • HMS2877B20
    • N-methyl-1-(2-phenylmethoxynaphthalen-1-yl)methanimine oxide
    • (Z)-{[2-(benzyloxy)naphthalen-1-yl]methylidene}(methyl)oxidoazanium
    • 338422-64-3
    • {[2-(benzyloxy)-1-naphthyl]methylene}(methyl)ammoniumolate
    • CHEMBL1333207
    • SMR000549575
    • MLS001166443
    • ([2-(BENZYLOXY)-1-NAPHTHYL]METHYLENE)(METHYL)AMMONIUMOLATE
    • Methanamine, N-[[2-(phenylmethoxy)-1-naphthalenyl]methylene]-, N-oxide (9CI)
    • Inchi: 1S/C19H17NO2/c1-20(21)13-18-17-10-6-5-9-16(17)11-12-19(18)22-14-15-7-3-2-4-8-15/h2-13H,14H2,1H3/b20-13-
    • InChI Key: QLDFNOKHFYVIHI-MOSHPQCFSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1/C=[N+](/C)\[O-]

Computed Properties

  • Exact Mass: 291.125928785g/mol
  • Monoisotopic Mass: 291.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38Ų
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